Cas no 861354-57-6 (3-Chloro-2,7-naphthalenedisulfonic Acid)

• Product Name: 3-Chloro-2,7-naphthalenedisulfonic Acid
• CAS No: 861354-57-6
• MF: C₁₀H₇ClO₆S₂
• MW: 322.741979837418
• CID: 5729820
• Update Time: 2025-10-24

3-Chloro-2,7-naphthalenedisulfonic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2,7-naphthalenedisulfonic Acid
• 2,7-Naphthalenedisulfonic acid, 3-chloro-

• Inchi： 1S/C10H7ClO6S2/c11-9-4-6-1-2-8(18(12,13)14)3-7(6)5-10(9)19(15,16)17/h1-5H,(H,12,13,14)(H,15,16,17)
• InChI Key： HAAYLBIQGOZXRN-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC(S(O)(=O)=O)=C2)=CC(Cl)=C1S(O)(=O)=O

Experimental Properties

• Density: 1.782±0.06 g/cm3(Predicted)
• pka: -1.50±0.40(Predicted)

3-Chloro-2,7-naphthalenedisulfonic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Chloro-2,7-naphthalenedisulfonic Acid

Comprehensive Analysis of 3-Chloro-2,7-naphthalenedisulfonic Acid (CAS No. 861354-57-6): Properties, Applications, and Industry Trends

3-Chloro-2,7-naphthalenedisulfonic Acid (CAS No. 861354-57-6) is a specialized organic compound gaining attention in industrial and research applications due to its unique structural and chemical properties. As a derivative of naphthalene, this compound features two sulfonic acid groups and a chlorine substituent, which enhance its reactivity and solubility in aqueous systems. The disulfonic acid functionality makes it particularly valuable for applications requiring water-soluble intermediates or catalysts.

In recent years, the demand for sulfonated aromatic compounds like 3-Chloro-2,7-naphthalenedisulfonic Acid has surged, driven by their utility in dye synthesis, pharmaceutical intermediates, and advanced material science. Researchers are increasingly exploring its potential in green chemistry initiatives, where its high solubility and stability under mild conditions align with sustainability goals. The compound’s CAS No. 861354-57-6 is frequently searched in academic databases, reflecting growing interest in its mechanistic studies and industrial scalability.

One of the most discussed topics in the context of naphthalene derivatives is their role in renewable energy technologies. For instance, sulfonated compounds are investigated for use in fuel cell membranes due to their proton-conducting properties. While 3-Chloro-2,7-naphthalenedisulfonic Acid is not yet a mainstream material in this field, its structural analogs have demonstrated promise, prompting further exploration of its electrochemical behavior.

From a synthetic perspective, the chloro and disulfonic acid groups in CAS No. 861354-57-6 offer versatile sites for further functionalization. This adaptability is critical for customizing the compound for niche applications, such as fluorescent probes or chelating agents. Laboratories focusing on organic synthesis often prioritize this compound for its balance of reactivity and stability, which simplifies purification and handling compared to more volatile alternatives.

Environmental and regulatory considerations are also shaping the discourse around 3-Chloro-2,7-naphthalenedisulfonic Acid. While it is not classified as hazardous under current guidelines, its biodegradation pathways and ecological impact are subjects of ongoing study. Companies emphasizing ESG (Environmental, Social, and Governance) compliance are keen to adopt derivatives with lower toxicity profiles, making this compound a candidate for eco-friendly formulations.

In the pharmaceutical sector, naphthalenedisulfonic acids are explored as building blocks for drug delivery systems. The solubility imparted by the sulfonic groups enhances bioavailability, a key factor in designing water-soluble APIs (Active Pharmaceutical Ingredients). Although CAS No. 861354-57-6 is not directly used in therapeutics, its structural features inform the development of more complex molecules.

Market analysts note that the supply chain for 3-Chloro-2,7-naphthalenedisulfonic Acid remains robust, with manufacturers optimizing production to meet both research and industrial demands. Pricing trends correlate with raw material availability, particularly sulfur and naphthalene feedstocks. As global supply chains evolve, stakeholders monitor logistical factors that could affect accessibility.

For researchers, the compound’s spectroscopic properties (e.g., NMR and IR signatures) are well-documented, aiding in quality control and mechanistic studies. Open-access databases and peer-reviewed journals frequently cite CAS No. 861354-57-6, underscoring its relevance in methodological advancements. Collaborative studies between academia and industry continue to uncover novel applications, from catalysis to nanomaterial functionalization.

In summary, 3-Chloro-2,7-naphthalenedisulfonic Acid (CAS No. 861354-57-6) exemplifies the intersection of traditional chemistry and modern innovation. Its multifaceted utility, combined with alignment to sustainability trends and technological advancements, positions it as a compound of enduring significance. Future research will likely expand its applications, particularly in energy storage and biocompatible materials, reinforcing its role in next-generation chemical solutions.